Cas no 2172185-50-9 (methyl(3-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-yl)amine)

• Product Name: methyl(3-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-yl)amine
• CAS No: 2172185-50-9
• MF: C₁₁H₁₉NOS
• MW: 213.339661836624
• CID: 6194264
• PubChem ID: 165508850
• Update Time: 2025-07-01

methyl(3-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• methyl(3-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-yl)amine
• 2172185-50-9
• methyl(3-{[(3-methylfuran-2-yl)methyl]sulfanyl}butan-2-yl)amine
• EN300-1290671

• Inchi： 1S/C11H19NOS/c1-8-5-6-13-11(8)7-14-10(3)9(2)12-4/h5-6,9-10,12H,7H2,1-4H3
• InChI Key： PFEVBQLDUXFYHM-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)C(C)C(C)NC

Computed Properties

• Exact Mass: 213.11873540g/mol
• Monoisotopic Mass: 213.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.5Ų

Additional information on methyl(3-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-yl)amine

Chemical Compound: Methyl(3-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-yl)amine (CAS No. 2172185-50-9)

The compound Methyl(3-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-yl)amine with CAS No. 2172185-50-9 is a complex organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl group, a furan ring, and a sulfanyl (thioether) functional group. The presence of these groups contributes to its potential biological activity and chemical reactivity.

Recent studies have highlighted the importance of sulfur-containing compounds in drug discovery, particularly those with furan moieties. The methylsulfanyl group in this compound is known to enhance the stability and bioavailability of molecules, making it a promising candidate for various therapeutic applications. Researchers have explored its potential as an anti-inflammatory agent, given the sulfanyl group's ability to modulate cellular signaling pathways.

The synthesis of Methyl(3-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-yl)amine involves a multi-step process that includes nucleophilic substitution and coupling reactions. The use of furan derivatives in organic synthesis has been well-documented, and this compound serves as a valuable intermediate in the development of more complex molecules. Its structure allows for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

In terms of biological activity, this compound has shown potential in inhibiting certain enzymes associated with neurodegenerative diseases. Studies conducted in vitro have demonstrated its ability to cross the blood-brain barrier, suggesting its utility in central nervous system-related therapies. Additionally, its selectivity towards specific targets makes it a candidate for precision medicine approaches.

The CAS registry number 2172185-50-9 ensures that this compound is uniquely identified within chemical databases, facilitating its reference in scientific literature and regulatory filings. This standardization is crucial for maintaining consistency in research and development across global scientific communities.

From an environmental perspective, the degradation pathways of this compound are currently under investigation. Understanding its persistence and bioaccumulation potential is essential for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, Methyl(3-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-yl)amine (CAS No. 2172185-50-9) represents a significant advancement in organic chemistry, offering diverse applications across multiple disciplines. Its unique structure and promising biological profile make it a subject of continued research interest.